Cas no 39736-33-9 (Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate)

Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate structure
39736-33-9 structure
Product Name:Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate
CAS No:39736-33-9
MF:C8H12N2O2S2
MW:232.323079109192
CID:3103325
PubChem ID:4913033
Update Time:2025-04-21

Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-ethylsulfanyl-thiazole-5-carboxylic acid ethyl ester
    • ethyl 4-amino-2-ethylsulfanyl-1,3-thiazole-5-carboxylate
    • ethyl 4-amino-2-(ethylsulfanyl)-1,3-thiazole-5-carboxylate
    • BBL001314
    • CS-0312999
    • STK784775
    • 5-Thiazolecarboxylic acid, 4-amino-2-(ethylthio)-, ethyl ester
    • Ethyl4-amino-2-(ethylthio)thiazole-5-carboxylate
    • BS-4389
    • 39736-33-9
    • AKOS005620836
    • Ethyl 4-amino-2-(ethylthio)thiazole-5-carboxylate
    • QQFOVZZLGIBSET-UHFFFAOYSA-N
    • Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate
    • Inchi: 1S/C8H12N2O2S2/c1-3-12-7(11)5-6(9)10-8(14-5)13-4-2/h3-4,9H2,1-2H3
    • InChI Key: QQFOVZZLGIBSET-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=C1C(=O)OCC)N)SCC

Computed Properties

  • Exact Mass: 232.03401998Da
  • Monoisotopic Mass: 232.03401998Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 377.1±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-amino-2-(ethylthio)-1,3-thiazole-5-carboxylate Security Information

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